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Compound of Interest

Compound Name: B 109

Cat. No.: B606067

This guide provides essential safety and logistical information for the proper disposal of B-109,
an IRE-1 RNase inhibitor. The procedures outlined are designed for researchers, scientists,
and drug development professionals to ensure safe handling and disposal in a laboratory
setting.

Core Principles for Chemical Disposal:

The fundamental principle of chemical disposal is to manage waste in a manner that protects
human health and the environment. This involves proper identification, segregation,
containment, and disposal through approved channels. For specific chemicals like B-109, it is
crucial to consult the Safety Data Sheet (SDS) provided by the manufacturer, as this document
contains detailed information on hazards, handling, and disposal.

Step-by-Step Disposal Protocol for B-109

o Characterization of Waste:

o All materials contaminated with B-109 must be treated as chemical waste. This includes:

Unused or expired B-109 solid compound.

Solutions containing B-109.

Contaminated consumables such as pipette tips, tubes, and gloves.

Labware (e.g., glassware) that has come into contact with B-109.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b606067?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606067?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

» Spill cleanup materials.
e Segregation:

o Collect B-109 waste separately from other waste streams to prevent accidental chemical
reactions.

o Do not mix B-109 waste with biological or radioactive waste unless explicitly permitted by
your institution's safety protocols.

o Waste Containment:

o Solid Waste: Collect solid B-109 waste and contaminated consumables in a designated,
durable, and leak-proof container lined with a heavy-duty plastic bag.

o Liquid Waste: Collect liquid waste containing B-109 in a shatter-resistant, leak-proof
container that is chemically compatible with the solvents used. Do not fill containers to
more than 80% capacity to allow for vapor expansion.

o All waste containers must be securely sealed when not in use.
e Labeling:
o Clearly label all B-109 waste containers with the following information:

The words "Hazardous Waste".

The full chemical name: B-109 (IRE-1 RNase inhibitor).

The CAS Number: 1607803-67-7.

An accurate description of the contents, including any solvents and their approximate
concentrations.

The accumulation start date.

The name of the principal investigator or laboratory contact.

o Storage:
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o Store B-109 waste containers in a designated and secure satellite accumulation area
within the laboratory.

o Ensure secondary containment is used to capture any potential leaks.

o The storage area should be well-ventilated and away from sources of ignition or
incompatible chemicals.

e Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department to schedule
a pickup for the B-109 waste.

o Never dispose of B-I09 down the drain or in the regular trash.

Quantitative Data Summary for B-109 Disposal

Parameter Specification Source
CAS Number 1607803-67-7 Chemical Supplier
Chemical Formula C16H17NO5 Chemical Supplier
Molecular Weight 303.31 g/mol Chemical Supplier
o o Shipped as non-hazardous o
Shipping Classification ) MedKoo Biosciences|[1]
chemical
Do not exceed 80% of General Laboratory Best

Waste Container Fill Level , _ ,
container capacity Practice

Experimental Protocols

While specific experimental protocols for the disposal of B-109 are not available, the
recommended procedure is to follow standard chemical waste management protocols as
established by regulatory bodies and institutional EHS departments. The key steps are outlined
in the step-by-step disposal protocol above.
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Mandatory Visualization: B-109 Disposal Decision
Workflow
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Caption: Decision workflow for the proper segregation and disposal of B-109 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal Procedures for B-109]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b606067#b-i09-
proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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